![molecular formula C25H18Cl2N2O4 B2809658 1,3-Bis(4-chlorophenyl)-5-[(4-ethoxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione CAS No. 1022065-74-2](/img/structure/B2809658.png)
1,3-Bis(4-chlorophenyl)-5-[(4-ethoxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1,3-Bis(4-chlorophenyl)-5-[(4-ethoxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione is a useful research compound. Its molecular formula is C25H18Cl2N2O4 and its molecular weight is 481.33. The purity is usually 95%.
BenchChem offers high-quality 1,3-Bis(4-chlorophenyl)-5-[(4-ethoxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-Bis(4-chlorophenyl)-5-[(4-ethoxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactions
Manganese-Mediated Synthesis : Manganese compounds, such as Mn(OAc)2 and Mn(OAc)3, are utilized in the synthesis of cyclic peroxides from various alkenes and active methylene compounds. In this process, molecular oxygen plays a crucial role, and the reaction involves compounds like 1,1-bis(4-chlorophenyl)ethene (Qian et al., 1992). Similarly, the formation of 1,2-dioxanes using tris(2,4-pentanedionato)-manganese(iii) or manganese(iii) acetate is another prominent reaction, where 1,1-bis(4-chlorophenyl)ethene and other alkenes are involved (Nishino et al., 1991).
Phenol-Based Ligands Preparation : Phenol-based acyclic ligands with specific coordination sites are prepared in a multi-step process. This preparation involves compounds like 4-chlorophenol and results in ligands like 1,6-bis(2-pyridyl)-2,5-bis(2-hydroxy-3-hydroxymethyl-5-chlorobenzyl)-2,5-diazahexane (Ghaffarinia & Golchoubian, 2005).
Manganese(III)‐Mediated Intermolecular Cyclization : This reaction involves manganese(III) acetate and alkenes like 1,1-bis(4-chlorophenyl)ethene. The process leads to the formation of compounds such as 4,6-diacetyl-8,8-diaryl-1,3-dimethyl-2,9-dioxabicyclo[4.3.0]non-3-enes (Ouyang et al., 1997).
Crystallography and Structure Analysis
Crystal Structures of Complex Compounds : Studies on mesoionic systems involve the synthesis and X-ray diffraction analysis of compounds like 1,3-bis(4'-bromophenyl)-propane-1,2,3-trione. These studies provide insights into the structural characteristics and behaviors of such complex compounds (Cannon et al., 1978).
Hirshfeld Surface Analysis : This analysis is conducted on compounds like 1,3-bis(4-methoxyphenyl)-2,3-diazabuta-1,3-dienes to understand their crystal structures and intermolecular interactions. These studies help in comparing the interaction patterns in related compounds (Gomes et al., 2018).
properties
IUPAC Name |
1,3-bis(4-chlorophenyl)-5-[(4-ethoxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H18Cl2N2O4/c1-2-33-21-13-3-16(4-14-21)15-22-23(30)28(19-9-5-17(26)6-10-19)25(32)29(24(22)31)20-11-7-18(27)8-12-20/h3-15H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPWIWXTWUYPSLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C=C2C(=O)N(C(=O)N(C2=O)C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H18Cl2N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.